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Compound of Interest

Compound Name: 1,2,4,5-Tetrahydropentalene

Cat. No.: B15464164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for the physical properties of 1,2,4,5-tetrahydropentalene
is not readily available in peer-reviewed literature or chemical databases. This guide provides

computed data for the related isomer, 1,2,3,5-tetrahydropentalene, to offer an estimation of the

expected physical characteristics. Standard experimental protocols for determining these

properties are also detailed.

Introduction
Pentalene and its derivatives are of significant interest in organic chemistry due to their unique

bicyclic structure and electronic properties. The partially saturated tetrahydropentalenes are

important as intermediates in organic synthesis and as ligands in organometallic chemistry.

Understanding the physical properties of these isomers is crucial for their handling, purification,

and application in research and development. This document outlines the available data for a

tetrahydropentalene isomer and provides general methodologies for experimental

determination of key physical properties.

Physical Properties of 1,2,3,5-Tetrahydropentalene
(Computed Data)
The following table summarizes the computationally predicted physical properties for 1,2,3,5-

tetrahydropentalene, a structural isomer of 1,2,4,5-tetrahydropentalene. These values are
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sourced from the PubChem database and should be used as estimations.[1]

Property Value Source

Molecular Formula C₈H₁₀ PubChem

Molecular Weight 106.16 g/mol PubChem

Boiling Point Not Available -

Melting Point Not Available -

Density Not Available -

Solubility Not Available -

XLogP3 1.8 PubChem

Exact Mass 106.078250319 g/mol PubChem

Topological Polar Surface Area 0 Å² PubChem

Heavy Atom Count 8 PubChem

Experimental Protocols for Physical Property
Determination
While specific experimental data for 1,2,4,5-tetrahydropentalene is unavailable, the following

are standard laboratory protocols that would be employed to determine its physical properties.

Determination of Molecular Weight
Method: Mass Spectrometry (MS)

Sample Preparation: A dilute solution of the purified compound is prepared in a volatile

organic solvent (e.g., methanol or acetonitrile).

Injection: The sample is introduced into the mass spectrometer, typically via direct infusion or

coupled with a gas or liquid chromatograph.
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Ionization: The molecules are ionized using a suitable technique, such as Electron Ionization

(EI) for volatile compounds or Electrospray Ionization (ESI).

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., quadrupole, time-of-flight).

Detection: The detector records the abundance of ions at each m/z value. The molecular ion

peak (M⁺) will correspond to the molecular weight of the compound.

Determination of Boiling Point
Method: Distillation

Apparatus Setup: A small-scale distillation apparatus is assembled, including a distillation

flask, condenser, and receiving flask. A thermometer is placed such that the bulb is just

below the side arm of the distillation flask.

Heating: The compound in the distillation flask is heated gently.

Observation: The temperature is recorded when the liquid begins to boil and a steady stream

of distillate is collected in the receiving flask. This temperature is the boiling point at the

recorded atmospheric pressure.

Pressure Correction: If the atmospheric pressure is not at standard pressure (760 mmHg),

the observed boiling point is corrected using a nomograph or the Clausius-Clapeyron

equation.

Determination of Melting Point
Method: Capillary Melting Point Apparatus

Sample Preparation: A small amount of the solid compound (if applicable) is packed into a

capillary tube.

Apparatus Setup: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a controlled rate.
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Observation: The temperature range over which the solid first begins to melt until it is

completely liquid is recorded as the melting point range.

Determination of Density
Method: Pycnometer

Measurement 1: The mass of a clean, dry pycnometer is determined.

Measurement 2: The pycnometer is filled with distilled water, and its mass is determined. The

temperature of the water is recorded.

Measurement 3: The pycnometer is emptied, dried, and then filled with the sample liquid. Its

mass is determined.

Calculation: The density of the sample is calculated using the masses and the known density

of water at the recorded temperature.

Determination of Solubility
Method: Visual Assessment

Solvent Selection: A range of common laboratory solvents of varying polarities (e.g., water,

ethanol, acetone, dichloromethane, hexane) are selected.

Procedure: A small, measured amount of the compound is added to a test tube containing a

measured volume of a solvent.

Observation: The mixture is agitated, and the solubility is observed. The compound is

classified as soluble, partially soluble, or insoluble. This can be quantified by determining the

mass of solute that dissolves in a given volume of solvent at a specific temperature.

Visualizations
Logical Relationship of Physical States
The physical state of a substance like 1,2,4,5-tetrahydropentalene is determined by

temperature and pressure. The following diagram illustrates these fundamental relationships.
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Phase transitions of a substance.

Experimental Workflow for Physical Property
Determination
The following diagram outlines a general workflow for the experimental characterization of the

physical properties of a newly synthesized or isolated compound.
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Workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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